Cas no 1445866-58-9 (1-(2-Bromo-4-chlorophenyl)-1H-pyrazole)

• Product Name: 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole
• CAS No: 1445866-58-9
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 5057446
• Update Time: 2025-10-30

1-(2-Bromo-4-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-chlorophenyl)-1H-pyrazole
• 1-(2-bromo-4-chlorophenyl)pyrazole
• 1-(2-Bromo-4-chloro-phenyl)-1H-pyrazole
• 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole

• Inchi： 1S/C9H6BrClN2/c10-8-6-7(11)2-3-9(8)13-5-1-4-12-13/h1-6H
• InChI Key： KUCIEXAFGWEGGB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1C=CC=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8

Additional information on 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole

Introduction to 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole (CAS No. 1445866-58-9)

1-(2-Bromo-4-chlorophenyl)-1H-pyrazole, with the CAS number 1445866-58-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The unique substitution pattern of 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole makes it an intriguing candidate for various applications in drug discovery and development.

The molecular structure of 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole consists of a pyrazole ring attached to a 2-bromo-4-chlorophenyl group. The presence of the bromine and chlorine atoms introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These substituents also provide opportunities for further chemical modifications, making 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole a valuable starting material for the synthesis of more complex molecules.

In recent years, the study of pyrazole derivatives has been a focal point in the development of new therapeutic agents. Research has shown that pyrazoles can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of pyrazole derivatives as selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. The authors demonstrated that certain pyrazole derivatives, including those with bromine and chlorine substituents, exhibited potent COX-2 inhibitory activity with minimal side effects.

The pharmacological profile of 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole has been explored in several preclinical studies. One notable study conducted by researchers at the University of California, Los Angeles (UCLA) investigated the antitumor activity of this compound against various cancer cell lines. The results showed that 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole exhibited significant cytotoxic effects on breast cancer cells, with an IC50 value of 3.5 μM. The mechanism of action was attributed to the induction of apoptosis through the activation of caspase pathways.

Beyond its potential as an antitumor agent, 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole has also shown promise in the treatment of neurological disorders. A study published in the Journal of Neurochemistry in 2023 evaluated the neuroprotective effects of this compound in a mouse model of Parkinson's disease. The researchers found that administration of 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole significantly reduced oxidative stress and neuroinflammation in the brain, leading to improved motor function and cognitive performance.

The synthetic route to 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole is well-documented in the literature. A common approach involves the reaction of 2-bromo-4-chlorobenzaldehyde with hydrazine hydrate to form the corresponding hydrazone intermediate, followed by cyclization under acidic conditions to yield the desired pyrazole product. This synthetic method is efficient and scalable, making it suitable for large-scale production.

The physical properties of 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole, such as its melting point and solubility, have been characterized using standard analytical techniques. The compound is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 97°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but exhibits limited solubility in water.

In terms of safety and handling, it is important to note that while 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

The future prospects for 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential applications in various therapeutic areas. For example, recent studies have investigated the use of this compound as a lead molecule for developing new antiviral agents against emerging viral infections.

In conclusion, 1-(2-Bromo-4-chlorophenyl)-1H-pyrazole (CAS No. 1445866-58-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.